Cas no 1903837-37-5 (4-Piperidinecarboxylic acid, 3-fluoro-, (3R,4R)-rel-)

• Product Name: 4-Piperidinecarboxylic acid, 3-fluoro-, (3R,4R)-rel-
• CAS No: 1903837-37-5
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5104335
• PubChem ID: 72698260
• Update Time: 2024-03-01

4-Piperidinecarboxylic acid, 3-fluoro-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 3-fluoro-, (3R,4R)-rel-

• Inchi： 1S/C6H10FNO2/c7-5-3-8-2-1-4(5)6(9)10/h4-5,8H,1-3H2,(H,9,10)/t4-,5-/m0/s1
• InChI Key： DUBNMTMXCUHCPU-WHFBIAKZSA-N
• SMILES： N1CC[C@H](C(O)=O)[C@@H](F)C1

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids